Biotin-16-UTP

• Molecular Formula: C32H48Li4N7O19P3S
• Molecular Weight: 987.6 g/mol
• InChI: InChI=1S/C32H52N7O19P3S.4Li/c40-23(10-2-1-5-13-33-24(41)11-4-3-9-22-26-20(18-62-22)36-31(46)37-26)35-15-7-12-25(42)34-14-6-8-19-16-39(32(47)38-29(19)45)30-28(44)27(43)21(56-30)17-55-60(51,52)58-61(53,54)57-59(48,49)50;;;;/h6,8,16,20-22,26-28,30,43-44H,1-5,7,9-15,17-18H2,(H,33,41)(H,34,42)(H,35,40)(H,51,52)(H,53,54)(H2,36,37,46)(H,38,45,47)(H2,48,49,50);;;;/q;4*+1/p-4/b8-6+;;;;/t20-,21+,22-,26-,27+,28+,30+;;;;/m0..../s1
• InChIKey: SMHNYQKRIFXARG-DJUJCBRMSA-J

Biotin-16-UTP RNA Labeling Specifications

Biotin-16-UTP is a uridine triphosphate analog featuring a biotin moiety covalently attached via a 16-atom linker arm . It serves as a substrate for T3, T7, and SP6 RNA polymerases, enabling direct incorporation of biotin into RNA transcripts during in vitro transcription . The resulting biotinylated RNA can be detected, captured, or purified via the high-affinity biotin-streptavidin interaction, with a binding constant of approximately 10^15 M^-1 . This reagent provides a non-radioactive alternative for generating labeled RNA probes and is typically substituted for 10–35% of the total UTP pool in transcription reactions to balance labeling density with transcript yield and integrity .

Workflow: In vitro transcription with SP6, T3, or T7 polymerases for generating biotinylated RNA probes.

Selection: 16-atom spacer reported to balance polymerase incorporation and streptavidin accessibility.

Use context: RNA pull-down, Northern blot, in situ hybridization, and microarray labeling.

Limitations of Standard UTP & Analogs

Biotin-11-UTP, Biotin-16-UTP, and Biotin-20-UTP are not interchangeable due to the critical influence of linker length on both enzymatic incorporation efficiency and downstream detection sensitivity . Shorter linkers (e.g., 11-atom) may exhibit higher incorporation rates by RNA polymerases but reduce the accessibility of the biotin moiety for streptavidin binding due to steric hindrance . Conversely, longer linkers (e.g., 20-atom) can improve streptavidin accessibility but may reduce polymerase incorporation efficiency . The 16-atom linker represents a deliberate balance, minimizing steric interference with the RNA backbone while maintaining high affinity capture, thereby achieving both high incorporation efficiency and superior detection sensitivity compared to shorter-chain analogs . Simply substituting any available biotin-UTP without considering linker length can lead to suboptimal labeling, high background, or failed capture in critical downstream assays such as RNA pull-downs or in situ hybridization.

Unmodified UTP Lacks the affinity handle required for capture/detection; cannot serve as a direct substitute in pull-down or labeling workflows.

Biotin-11-UTP Shorter linker may hinder polymerase processivity and reduce biotin incorporation; yield and detection sensitivity may shift.

Biotin-20-UTP Longer linker can compromise incorporation efficiency; steric accessibility differences may affect downstream avidin binding.

Alternative batches Impurity profiles vary across suppliers; lot-specific characterization is advised before substituting a different Biotin-UTP preparation.

Biotin-16-UTP Performance Evidence

Signal-to-Noise Improvement in Pulldown

In situ hybridization experiments targeting neuronal mRNA demonstrate that RNA probes synthesized with Biotin-16-UTP achieve a signal amplification of 10- to 100-fold compared to alternative detection methods, with a measured signal-to-noise ratio exceeding 50:1. This performance is achieved under standard hybridization conditions followed by streptavidin-enzyme conjugate detection .

Signal-to-noise improvement

Cross-study comparable

Up to 5-fold S/N increase vs. unconjugated UTP

Reported S/N improvement supports reduced false positives in pulldown workflows.

Stringent wash conditions; streptavidin pulldown after IVT.

Evidence Dimension	Signal Amplification and Signal-to-Noise Ratio (SNR) in RNA In Situ Hybridization
Target Compound Data	Signal amplification: 10- to 100-fold; Signal-to-noise ratio: >50:1
Comparator Or Baseline	Baseline: Unlabeled or alternative detection methods (implied class-level comparison)
Quantified Difference	10- to 100-fold increase in signal intensity; SNR exceeds 50:1
Conditions	Neuronal mRNA detection via in situ hybridization using Biotin-16-UTP-labeled RNA probes and streptavidin-enzyme detection.

Why This Matters

High SNR enables unambiguous detection and localization of low-abundance RNA transcripts in complex tissue samples, reducing false negatives and improving data reliability for spatial transcriptomics studies.

Efficient Incorporation with High Yield

In vitro transcription reactions using T7 RNA polymerase demonstrate that a 35% substitution of UTP with Biotin-16-UTP provides an optimal balance between maximizing biotin labeling density and maintaining high RNA transcript yield . This ratio ensures efficient probe generation without significant compromise to polymerase processivity or transcript integrity, as validated in kit-based formulations .

Transcription yield

Class-level inference

>85% of theoretical yield at 20–50% substitution

Supports high-yield probe generation without sacrificing biotin density.

T7 polymerase; UV quantification at 260 nm.

Evidence Dimension	Ratio of Biotin-16-UTP to UTP for Optimal Reaction Efficiency
Target Compound Data	35% Biotin-16-UTP substitution yields optimal balance
Comparator Or Baseline	Baseline: Empirical optimization across a range of 10-50% substitution (class-level observation)
Quantified Difference	35% identified as the optimal substitution percentage for this specific compound in T7-based systems
Conditions	HighYield T7 Biotin16 RNA Labeling Kit (Jena Bioscience) with T7 RNA polymerase and standard NTP concentrations (1 mM ATP, GTP, CTP, 0.65 mM UTP, 0.35 mM Biotin-16-UTP).

Why This Matters

Knowing the precise optimal substitution ratio accelerates protocol development, reduces reagent waste from failed optimization runs, and ensures consistent probe quality across experiments and between users.

Incorporation Efficiency Advantage Over Biotin-11-UTP

Commercially available Biotin-16-UTP (e.g., APExBIO, SKU B8154) is supplied with a verified purity of ≥90% as determined by anion-exchange HPLC [1]. This high level of purity directly correlates with reduced non-specific background in detection assays and ensures that the incorporated biotin signal is specific to the target RNA, not contaminants or degradation products. In RNA-protein interaction workflows, this purity translates to a linear detection range from 100 pg to 10 ng of biotinylated RNA [2].

Incorporation vs. Biotin-11-UTP

Cross-study comparable

Biotin-16-UTP shows greater incorporation efficiency

Reported advantage may support workflows with limiting template or low-abundance targets.

Quantitative metrics not provided; consistent with class-level linker-length trends.

Evidence Dimension	Reagent Purity and Downstream Detection Linearity
Target Compound Data	≥90% purity (AX-HPLC); Linear detection range: 100 pg – 10 ng
Comparator Or Baseline	Baseline: Unspecified purity of other commercial sources; class-level expectation of >85% purity
Quantified Difference	Specific purity claim of ≥90% and demonstrated linear detection down to 100 pg
Conditions	Purity analysis by anion-exchange HPLC; Detection linearity tested in RNA-protein interaction assays using streptavidin-HRP.

Why This Matters

High reagent purity is a critical procurement criterion for minimizing troubleshooting time and ensuring reproducibility. A defined linear detection range allows for confident quantitative interpretation of experimental results.

• [1] APExBIO. Biotin-16-UTP (SKU B8154) Product Information. View Source
• [2] Biotin-16-UTP (SKU B8154): Scenario-Based Solutions for RNA Labeling. 2026. View Source

Enhanced Enrichment in RNA Pull-Down MS

In RNA pull-down assays designed to identify RNA-binding protein (RBP) partners, RNA probes synthesized with Biotin-16-UTP demonstrate a 5- to 10-fold increase in target protein enrichment compared to unlabeled RNA controls, when captured on streptavidin magnetic beads . This enhanced capture efficiency is attributed to the optimal 16-atom linker, which reduces steric hindrance and ensures the biotin moiety is fully accessible for streptavidin binding .

Enrichment in pull-down MS

Data to verify

5–10 fold enrichment improvement over unlabeled RNA

Reported enrichment may reduce input requirements for low-abundance RBP identification.

User-reported data; MS-based readout. Source review recommended.

Evidence Dimension	Enrichment Efficiency of RNA-Binding Proteins in Pull-Down Assays
Target Compound Data	5- to 10-fold increase in RBP enrichment
Comparator Or Baseline	Unlabeled RNA control
Quantified Difference	5- to 10-fold greater enrichment
Conditions	RNA pull-down assays using biotinylated RNA probes, streptavidin magnetic beads, and subsequent mass spectrometry or immunoblotting for protein identification.

Why This Matters

Superior enrichment efficiency reduces false negatives in identifying weak or transient RNA-protein interactions, enabling more comprehensive mapping of ribonucleoprotein complexes and regulatory networks.

Biotin-16-UTP Application Scenarios

1. Low-Noise lncRNA Interactome Pulldown

Biotin-16-UTP is ideal for synthesizing RNA probes for ISH experiments targeting low-copy-number mRNAs or non-coding RNAs within complex tissue architectures. The 10- to 100-fold signal amplification and >50:1 signal-to-noise ratio achievable with streptavidin-enzyme detection systems enable clear visualization of sparse transcripts, providing spatial context that is often lost in bulk RNA-seq or qPCR analyses . This makes it a critical reagent for spatial transcriptomics, developmental biology, and neurobiology research.

2. High-Yield Probe Synthesis for Blotting & Hybridization

For blotting applications requiring high-specificity detection, Biotin-16-UTP offers a non-radioactive alternative that achieves sensitivity comparable to 32P-labeled probes but with longer shelf-life and without the associated safety and disposal concerns. Using the established 35% substitution ratio optimizes probe yield and labeling density, ensuring strong, reproducible signals with detection limits as low as 0.3 pg of biotinylated RNA when using chemiluminescent substrates . This workflow is well-suited for core facilities and labs performing routine nucleic acid detection.

3. High-Throughput RNA Pull-Down MS

In RNA-centric proteomics workflows such as RNA pull-downs or RNA Immunoprecipitation sequencing (RIP-Seq), the high capture efficiency conferred by Biotin-16-UTP-labeled probes (5- to 10-fold enrichment over unlabeled controls) ensures efficient isolation of interacting protein partners . This is particularly critical when studying weakly bound or transiently interacting RBPs. The high purity (≥90%) of the reagent minimizes background from non-specific protein binding to contaminants, improving the quality of downstream mass spectrometry or western blot data.

4. Sensitive Microarray Target Labeling

For industrial or core-facility settings producing RNA probes at scale, the defined optimal substitution ratio (35%) and high lot-to-lot purity of Biotin-16-UTP support robust process development and quality control. Adhering to this validated parameter ensures consistent probe performance across production batches, reducing the risk of failed QC due to variable labeling efficiency. This directly translates to lower production costs and higher reliability for commercialized assay kits or contract research services.

Application

Selection Property

Validation Focus

lncRNA interactome pulldown

Reported signal-to-noise improvement in streptavidin capture

Pulldown specificity and background reduction in target model

High-yield probe synthesis

Maintained transcription yield at moderate substitution ratios

Yield and biotin density under chosen IVT conditions

RNA pull-down MS screening

Reported protein enrichment efficiency over unlabeled controls

Fold-enrichment and reproducibility in target RBP capture

Microarray target labeling

Compatibility with amplification and hybridization workflows

Sensitivity and percent present calls with low RNA input